Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate

• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.20 g/mol
• IUPAC Name: methyl 4-fluoro-1-methylindole-2-carboxylate
• InChI: InChI=1S/C11H10FNO2/c1-13-9-5-3-4-8(12)7(9)6-10(13)11(14)15-2/h3-6H,1-2H3
• InChI Key: HGENOFBYIMTRRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C1C(=O)OC)C(=CC=C2)F

Description

Methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 4-fluoro-1h-indole-2-carboxylate (1.211 mmol, 234 mg) in N,N-dimethylformamide (10 ml) at 0° C. was added sodium hydride (1.817 mmol, 72.7 mg). The reaction mixture was stirred for one hour at room temperature before iodomethane (1.817 mmol, 0.113 ml, 258 mg) was added. After stirring for three hours water was added and the product was extracted with dichloromethane and concentrated in vacuo to give methyl 4-fluoro-1-methyl-1H-indole-2-carboxylate (264 mg). The latter compound was dissolved in ethanol (5 ml). Then 2 N aqueous sodium hydroxide (5.84 mmol, 2.92 ml) and potassium hydroxide (1.168 mmol, 65.5 mg) were added and the reaction mixture was stirred at 80° C. over night. 2N Hydrochloric acid was added to the reaction mixture and extracted three times with ethyl acetate. The combined organic layers were washed with brine, dried (sodium sulfate) and concentrated to give 4-fluoro-1-methyl-1H-indole-2-carboxylic acid (189 mg).